A photofunctional platform of bis-terpyridine ruthenium complex-linked coordination polymers with structural diversity†‡
Journal of Materials Chemistry A Pub Date: 2022-11-03 DOI: 10.1039/D2TA07219J
Abstract
Solvothermal syntheses of the bis(4′-carboxyl-2,2′:6′,2′′-terpyridine) ruthenium complex [Ru(tpyCOO−)2] as a linker and different metal anions as nodes constructed a family of ten novel coordination polymers (CPs) with different topological types, ranging from one-dimensional (1D) chains and two-dimensional (2D) networks to three-dimensional (3D) frameworks. The structural diversity of CPs is achieved by the various coordinating geometries of metal nodes, including 3d transition (monometallic or bimetallic), lanthanide, and group 4 (zirconium and hafnium) metal anions. The Ru complex linker plays the role of a light-harvesting unit and renders multifarious photofunctions to the CP materials. While the ytterbium CP (Yb–Ru) exhibits near-infrared emission upon visible-light excitation, the 2D bimetallic Co/Ni CPs (Cox–Niy–Ru) and 3D interpenetrated copper CP (Cu–Ru) show high to modest efficiencies toward the photocatalytic hydrogen evolution reaction. We suggest the series of new CPs with versatile structural traits as a unique platform for the research of photocatalysis and other photonic functional applications.
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Journal Name：Journal of Materials Chemistry A
Research Products
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CAS no.: 13436-55-0
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CAS no.: 126840-22-0
